Cas no 15678-07-6 (2,4,6-tris(2-chloroethyl)-1,3,5-trioxane)

2,4,6-tris(2-chloroethyl)-1,3,5-trioxane structure
15678-07-6 structure
Product Name:2,4,6-tris(2-chloroethyl)-1,3,5-trioxane
CAS No:15678-07-6
MF:C9H15Cl3O3
MW:277.572600603104
CID:1331882
PubChem ID:254286
Update Time:2025-04-20

2,4,6-tris(2-chloroethyl)-1,3,5-trioxane Chemical and Physical Properties

Names and Identifiers

    • 2,4,6-tris(2-chloroethyl)-1,3,5-trioxane
    • CTK4C9182
    • AR-1D3251
    • NSC78449
    • AC1Q3UJG
    • 2,4,6-tris-(2-chloro-ethyl)-[1,3,5]trioxane
    • 2.4.6-Tris-&lt
    • 2-chlor-aethyl&gt
    • -1.3.5-trioxan
    • AC1L5PX3
    • AG-E-05667
    • CTK4C9182; AR-1D3251; NSC78449; AC1Q3UJG; 2,4,6-tris-(2-chloro-ethyl)-[1,3,5]trioxane; 2.4.6-Tris-< 2-chlor-aethyl> -1.3.5-trioxan; AC1L5PX3; AG-E-05667;
    • J9RM63Y6VD
    • NSC 78449
    • 1,3,5-Trioxane, 2,4,6-tris(2-chloroethyl)-
    • s-Trioxane, 2,4,6-tris(2-chloroethyl)-
    • 15678-07-6
    • DTXSID70166127
    • NSC-78449
    • Inchi: 1S/C9H15Cl3O3/c10-4-1-7-13-8(2-5-11)15-9(14-7)3-6-12/h7-9H,1-6H2
    • InChI Key: UKIMZHHRUPEHRT-UHFFFAOYSA-N
    • SMILES: ClCCC1OC(CCCl)OC(CCCl)O1

Computed Properties

  • Exact Mass: 276.00885
  • Monoisotopic Mass: 276.009
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 130
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 27.7Ų

Experimental Properties

  • Density: 1.225
  • Boiling Point: 353.7°Cat760mmHg
  • Flash Point: 353.7°Cat760mmHg
  • Refractive Index: 1.452
  • PSA: 27.69
  • LogP: 2.91480
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